Cas no 140660-31-7 (1-(5-tert-butyl-2,4-dihydroxyphenyl)ethanone)
140660-31-7 structure
Product Name:1-(5-tert-butyl-2,4-dihydroxyphenyl)ethanone
CAS No:140660-31-7
MF:C12H16O3
MW:208.253643989563
CID:1307664
PubChem ID:15747266
Update Time:2025-04-20
1-(5-tert-butyl-2,4-dihydroxyphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-(5-tert-butyl-2,4-dihydroxyphenyl)ethanone
- SCHEMBL2009392
- 1-(5-tert-Butyl-2,4-dihydroxyphenyl)ethan-1-one
- 1-(5-tert-butyl-2,4-dihydroxy-phenyl)-ethanone
- DTXSID50577898
- 140660-31-7
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- Inchi: 1S/C12H16O3/c1-7(13)8-5-9(12(2,3)4)11(15)6-10(8)14/h5-6,14-15H,1-4H3
- InChI Key: QDDBVZBZUZGBKH-UHFFFAOYSA-N
- SMILES: OC1=CC(=C(C(C)=O)C=C1C(C)(C)C)O
Computed Properties
- Exact Mass: 208.109944368g/mol
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 57.5Ų
1-(5-tert-butyl-2,4-dihydroxyphenyl)ethanone Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
140660-31-7 (1-(5-tert-butyl-2,4-dihydroxyphenyl)ethanone) Related Products
- 10139-84-1(2',4'-Dihydroxy-3'-methylacetophenone)
- 249278-28-2(2',4',6'-Trihydroxyacetophenone monohydrate)
- 1634-36-2(2'-Hydroxy-5'-isopropylacetophenone)
- 24623-65-2(3-Tert-Butyl-2-hydroxybenzaldehyde)
- 89-84-9(2',4'-Dihydroxyacetophenone)
- 699-83-2(2',6'-Dihydroxyacetophenone)
- 2161-87-7(2,4,6-Triacetylphloroglucinol)
- 2161-86-6(2,4-Diacetylphloroglucinol)
- 480-66-0(Phloracetophenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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